N-(1-phenylethyl)-4-(1-piperidinylmethyl)benzamide

• IUPAC Name: N-(1-phenylethyl)-4-(piperidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C21H26N2O/c1-17(19-8-4-2-5-9-19)22-21(24)20-12-10-18(11-13-20)16-23-14-6-3-7-15-23/h2,4-5,8-13,17H,3,6-7,14-16H2,1H3,(H,22,24)
• InChI Key: SEKABFTVKLWQJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)CN3CCCCC3
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

N-(1-phenylethyl)-4-(1-piperidinylmethyl)benzamide, commonly known as PEPA, is a chemical compound that belongs to the benzamide family. PEPA is a selective agonist for the AMPA receptor, which is a subtype of glutamate receptor. This compound is widely used in scientific research to study the mechanisms of action and physiological effects of AMPA receptors.

Mechanism of Action

PEPA selectively binds to and activates the AMPA receptor, which leads to the influx of calcium ions into the cell. This influx of calcium ions triggers various intracellular signaling pathways that are involved in the physiological effects of AMPA receptors.
Biochemical and Physiological Effects
PEPA has been shown to have various biochemical and physiological effects. It has been shown to enhance synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to stimuli. PEPA has also been shown to improve learning and memory in animal models. Additionally, PEPA has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

PEPA has several advantages for lab experiments. It is highly selective for AMPA receptors, which allows researchers to selectively activate these receptors and study their effects. Additionally, PEPA has a long half-life, which makes it useful for studying long-term effects of AMPA receptor activation. However, PEPA has some limitations. It is relatively expensive and may not be readily available in some research settings. Additionally, it has been shown to have some off-target effects, which may complicate data interpretation.

Future Directions

There are many future directions for research on PEPA and AMPA receptors. One area of research is the development of more selective and potent AMPA receptor agonists. Additionally, researchers are interested in studying the effects of AMPA receptor activation on various physiological processes, such as pain perception and addiction. Finally, researchers are interested in developing drugs that target AMPA receptors for the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

PEPA is widely used in scientific research to study the mechanisms of action and physiological effects of AMPA receptors. AMPA receptors are involved in various physiological processes, such as learning and memory, synaptic plasticity, and neuronal development. PEPA allows researchers to selectively activate AMPA receptors and study their effects on these processes.